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Compound of Interest

Compound Name: Xct790

Cat. No.: B7909957

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds like XCT-790 is a critical component of laboratory
safety and environmental responsibility. This guide provides a comprehensive, step-by-step
operational plan for the safe disposal of XCT-790, ensuring the protection of laboratory
personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Given that XCT-790 is a potent and selective inverse agonist of the estrogen-related receptor
alpha (ERRa) and a mitochondrial uncoupler, it must be handled with care.[1] Before beginning
any disposal procedures, ensure that all personnel are equipped with the appropriate Personal
Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling XCT-790
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PPE Component Specification Purpose
Gl Chemical-resistant (nitrile or To prevent skin contact and
oves
neoprene recommended) absorption.
Safety glasses with side To protect eyes from splashes
Eye Protection shields or chemical splash of solutions containing XCT-
goggles 790.
To protect skin and clothing
Lab Coat Standard laboratory coat o
from contamination.
Not generally required for To prevent inhalation of
Respiratory Protection small quantities in solution, but  aerosols or dust if handling the

a fume hood is mandatory.

solid form.

All handling of XCT-790, including weighing, solution preparation, and the initial stages of

waste collection, should be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Step-by-Step Disposal Protocol for XCT-790

The disposal of XCT-790 and associated waste must be managed as hazardous chemical

waste. Adherence to institutional and local environmental regulations is mandatory.

1. Waste Segregation and Collection:
e Unused or Expired XCT-790 (Solid):

o Do not dispose of solid XCT-790 in the regular trash.

o Collect in a clearly labeled, sealed, and puncture-resistant container designated for solid

chemical waste.

e Solutions Containing XCT-790:

o Collect all agueous and solvent-based solutions containing XCT-790 in a dedicated, leak-

proof, and clearly labeled hazardous waste container.
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o The container must be compatible with the solvent used (e.g., a high-density polyethylene
or glass container).

o Never mix XCT-790 waste with incompatible chemicals.

e Contaminated Labware and Materials:

o All materials that have come into contact with XCT-790, such as pipette tips, serological
pipettes, centrifuge tubes, and gloves, must be considered contaminated.

o Collect these items in a designated hazardous waste bag or container separate from
regular laboratory trash.

2. Labeling of Hazardous Waste:

Proper labeling is crucial for safe disposal. All waste containers must be labeled with the
following information:

e The words "Hazardous Waste"

e The full chemical name: "XCT-790"

e The approximate concentration and volume of the waste

e The date of accumulation

e The name of the principal investigator or laboratory contact
3. Storage of Hazardous Waste:

Store all XCT-790 waste in a designated and secure satellite accumulation area within the
laboratory. This area should be away from general lab traffic and clearly marked.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup of the hazardous waste. Do not attempt to dispose of the chemical waste through the
standard sewer system or by incineration in the laboratory.
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Experimental Workflow for XCT-790 Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of XCT-

790 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of XCT-790.
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Signaling Pathway Affected by XCT-790

XCT-790 is known to be an inverse agonist of the Estrogen-Related Receptor Alpha (ERR0),
which plays a role in regulating cellular metabolism. The following diagram illustrates this
inhibitory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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